Cas no 222851-33-4 (octacosa-4,7,10,13,16,19,22,25-octaenoic acid)

• Product Name: octacosa-4,7,10,13,16,19,22,25-octaenoic acid
• CAS No: 222851-33-4
• MF: C₂₈H₄₀O₂
• MW: 408.616008758545
• CID: 1407652
• Update Time: 2024-08-15

octacosa-4,7,10,13,16,19,22,25-octaenoic acid Chemical and Physical Properties

Names and Identifiers

• octacosa-4,7,10,13,16,19,22,25-octaenoic acid
• 4,7,10,13,16,19,22,25-octacosaoctaenoic acid
• LogP
• 4,7,10,13,16,19,22,25-Octacosaoctaenoic acid, (4Z,7Z,10Z,13Z,16Z,19Z,22Z,25Z)-

• Inchi： 1S/C28H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28(29)30/h3-4,6-7,9-10,12-13,15-16,18-19,21-22,24-25H,2,5,8,11,14,17,20,23,26-27H2,1H3,(H,29,30)/b4-3+,7-6+,10-9+,13-12+,16-15+,19-18+,22-21+,25-24-
• InChI Key： SOQKXJABGLKWQX-VYKAKYSLSA-N
• SMILES： CC/C=C/C/C=C/C/C=C/C/C=C/C/C=C/C/C=C/C/C=C/C/C=C\CCC(=O)O

Computed Properties

• Exact Mass: 408.303
• Monoisotopic Mass: 408.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 8
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 0.94
• Boiling Point: 527.2°C at 760 mmHg
• Flash Point: 423.6°C
• Refractive Index: 1.528
• PSA: 37.3
• pka: 4.58±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids